1-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide

• IUPAC Name: 1-phenyl-N-(2-phenylethyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carboxamide
• InChI: InChI=1S/C22H23N3O/c26-22(23-14-13-18-8-3-1-4-9-18)25-17-16-24-15-7-12-20(24)21(25)19-10-5-2-6-11-19/h1-12,15,21H,13-14,16-17H2,(H,23,26)
• InChI Key: CSCYKRIRMIOVLY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CN21)C3=CC=CC=C3)C(=O)NCCC4=CC=CC=C4
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

1-phenyl-N-(2-phenylethyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carboxamide (PPPA) is a chemical compound that has been widely studied in the field of medicinal chemistry. It belongs to the class of pyrrolopyrazines, which are known for their diverse biological activities. PPPA has been found to exhibit potent antitumor properties and has therefore been the focus of much research in recent years.

Scientific Research Applications

Chemical Synthesis and Characterization

• Reactions and Synthesis of Pyrazole and Pyridazine Derivatives : Studies have explored the reactions of pyrrole-2,3-diones with various agents to yield pyrazole-3-carboxamide derivatives, showcasing the chemical versatility and potential for generating bioactive molecules (Sarıpınar et al., 2007).
• Development of Antimicrobial Agents : Research into the synthesis of 4-acyl-pyrazole-3-carboxylic acids and their derivatives has shown significant antibacterial activity, highlighting the potential for developing new antimicrobial agents from pyrazole-based compounds (Cetin & Bildirici, 2016).
• Synthesis of Pyrazolo[1,5-a]pyrimidine Derivatives : Investigations into the synthesis and characterization of new pyrazolo[1,5-a]pyrimidine derivatives offer insights into the creation of compounds with potential cytotoxic activities, suggesting applications in cancer research (Hassan et al., 2014).

Pharmacological Applications

• Cannabinoid Receptor Affinity Studies : Research on substituted 1-aryl-5-(1H-pyrrol-1-yl)-1H-pyrazole-3-carboxamides has examined their affinity for cannabinoid receptors, contributing to the understanding of receptor ligand interactions and the potential development of therapeutics (Silvestri et al., 2008).
• Anxiolytic Effect Studies : The development and study of a tablet dosage form containing novel pyrrolo[1,2-a]pyrazine ligands have demonstrated significant anxiolytic activity, indicating the therapeutic potential of these compounds in treating anxiety disorders (Yarkova et al., 2019).